molecular formula C11H9N3O3 B1645245 2-(Pyridin-2-ylmethoxy)-5-nitropyridine

2-(Pyridin-2-ylmethoxy)-5-nitropyridine

Cat. No.: B1645245
M. Wt: 231.21 g/mol
InChI Key: IFTLUSMGMNIWMV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(Pyridin-2-ylmethoxy)-5-nitropyridine is a useful research compound. Its molecular formula is C11H9N3O3 and its molecular weight is 231.21 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H9N3O3

Molecular Weight

231.21 g/mol

IUPAC Name

5-nitro-2-(pyridin-2-ylmethoxy)pyridine

InChI

InChI=1S/C11H9N3O3/c15-14(16)10-4-5-11(13-7-10)17-8-9-3-1-2-6-12-9/h1-7H,8H2

InChI Key

IFTLUSMGMNIWMV-UHFFFAOYSA-N

SMILES

C1=CC=NC(=C1)COC2=NC=C(C=C2)[N+](=O)[O-]

Canonical SMILES

C1=CC=NC(=C1)COC2=NC=C(C=C2)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-Pyridylcarbinol (7.5 g, 0.069 mole) in dry dimethylformamide (190 ml) was cooled to −20° C. and treated with an 80% dispersion of sodium hydride in mineral oil (2.07 g, 0.069 mole) under argon. The mixture was stirred at −20° C. for two hours. 2-Chloro-5-nitropyridine (8.83 g, 0.058 mole) was added and the mixture was stirred at −20° C. for 0.5 hour then warmed to room temperature and stirred for 18 hours. Water was added dropwise and the solvent removed in vacuo. The residue was dissolved in dichloromethane, washed with 10% aqueous sodium hydroxide solution followed by water, dried (Na2SO4) and evaporated in vacuo to afford the title compound (12.2 g, 91%) as an orange solid.
Quantity
7.5 g
Type
reactant
Reaction Step One
Quantity
190 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[Compound]
Name
oil
Quantity
2.07 g
Type
reactant
Reaction Step Two
Quantity
8.83 g
Type
reactant
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Yield
91%

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